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Compound of Interest

Compound Name: Methyl 3-mercaptobenzoate

Cat. No.: B014478 Get Quote

Technical Guide: Methyl 3-Mercaptobenzoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-mercaptobenzoate is an organic chemical compound that belongs to the family of

thiols and esters. Its chemical structure consists of a benzene ring substituted with a methyl

ester group and a mercapto (thiol) group at positions 1 and 3, respectively. While it serves as a

potentially useful intermediate in organic synthesis, detailed public-domain information

regarding its extensive application in drug development, specific biological activities, or

involvement in signaling pathways is limited. This guide provides a summary of the available

technical data for methyl 3-mercaptobenzoate, focusing on its molecular structure,

physicochemical properties, and safety information.

Molecular Structure and Properties
The fundamental characteristics of methyl 3-mercaptobenzoate are summarized in the table

below, providing a clear overview of its key quantitative data.
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Property Value Citation(s)

Molecular Formula C₈H₈O₂S [1]

Molecular Weight 168.21 g/mol [1]

CAS Number 72886-42-1 [1]

Boiling Point 65-75 °C at 0.5 mmHg [2]

Density 1.202 ± 0.06 g/cm³ (Predicted) [2]

pKa 5.89 ± 0.10 (Predicted) [2]

Appearance Colorless to Pale Yellow Oil [2]

Solubility

Chloroform (Slightly), DMSO

(Slightly), Ethyl Acetate

(Slightly), Methanol (Slightly)

[2]

Stability Sensitive to Oxidation [2]

Synthesis
While specific, detailed experimental protocols for the synthesis of methyl 3-
mercaptobenzoate are not extensively published in peer-reviewed literature, a general

approach can be inferred from methods for preparing mercaptobenzoates. One potential

synthetic route is the esterification of 3-mercaptobenzoic acid.

Below is a conceptual workflow for its synthesis.
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Starting Materials

Reaction Product3-Mercaptobenzoic Acid

Fischer Esterification

 Acid Catalyst (e.g., H₂SO₄)

Methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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